Cas no 1375909-46-8 (6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride)

• Product Name: 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride
• CAS No: 1375909-46-8
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD22056488
• CID: 4592274
• PubChem ID: 72126129
• Update Time: 2025-11-01

6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride Chemical and Physical Properties

Names and Identifiers

• octahydroimidazolidino[1,5-a]piperazine-1,3-dione hydrochloride
• Tetrahydroimidazo[1,5-a]pyrazine-1,3(2H,5H)-dione hydrochloride
• NE38575
• Z1335657795
• 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride
• Tetrahydroimidazo[1,5-a]pyrazine-1,3(2H,5H)-dionehydrochloride
• CS-WAA0247
• AS-71649
• 1375909-46-8
• SCHEMBL20544769
• DB-405788
• AKOS024015904
• octahydroimidazo[1,5-a]pyrazine-1,3-dione hydrochloride
• EN300-99631
• Z1332263557

• MDL： MFCD22056488
• Inchi： 1S/C6H9N3O2.ClH/c10-5-4-3-7-1-2-9(4)6(11)8-5;/h4,7H,1-3H2,(H,8,10,11);1H
• InChI Key： IFPINYSEWSOODE-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CNCCN2C(N1)=O

Computed Properties

• Exact Mass: 191.0461543g/mol
• Monoisotopic Mass: 191.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4

Additional information on 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride

Introduction to 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride (CAS No. 1375909-46-8)

The compound 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride, identified by the CAS number 1375909-46-8, represents a significant advancement in the field of pharmaceutical chemistry. This derivative belongs to the imidazopyrazine class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation in drug development.

Imidazopyrazine scaffolds are known for their structural versatility and functional diversity, which allows them to interact with various biological targets. The specific arrangement of nitrogen atoms in the 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione core contributes to its unique pharmacological profile. This compound has been studied for its potential role in modulating enzyme activity and inhibiting pathways associated with inflammatory and neurodegenerative diseases. Recent research has highlighted its interaction with molecular targets such as kinases and transcription factors, suggesting its utility in developing novel therapeutic strategies.

In the realm of medicinal chemistry, the synthesis and optimization of 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride have been a focus of several academic and industrial research groups. The hydrochloride form is particularly advantageous due to its stability and ease of formulation into pharmaceutical preparations. Advanced synthetic methodologies have been employed to enhance yield and purity, ensuring that subsequent biological evaluations are conducted with high-quality material. These efforts have led to a deeper understanding of the compound's reactivity and its potential as a lead molecule for drug discovery.

One of the most compelling aspects of this compound is its observed efficacy in preclinical models. Studies have demonstrated that 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride can modulate key signaling pathways involved in diseases such as cancer and autoimmune disorders. For instance, its ability to inhibit specific kinases has been linked to reduced tumor growth in vitro and in vivo. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it has shown promise in reducing pro-inflammatory cytokine production. These findings underscore the compound's potential as a multitargeted therapeutic agent.

The pharmacokinetic profile of 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride is another critical factor that contributes to its attractiveness as a drug candidate. The hydrochloride salt exhibits favorable solubility parameters, facilitating efficient absorption after oral administration. Preliminary studies indicate that the compound has a reasonable bioavailability and moderate metabolic stability, which are essential characteristics for any successful therapeutic agent. Further pharmacokinetic evaluations are ongoing to optimize dosing regimens and minimize potential side effects.

From a chemical biology perspective,6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride (CAS No. 1375909-46-8) offers a unique framework for structure-based drug design. The presence of multiple nitrogen atoms provides multiple sites for chemical modification, enabling the creation of analogs with enhanced potency or selectivity. Computational modeling techniques have been employed to predict binding interactions between this compound and its target proteins, aiding in the rational design of derivatives with improved pharmacological properties. These computational approaches complement experimental efforts, providing a synergistic strategy for optimizing lead compounds.

The synthesis of 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions that establish the imidazopyrazine core, followed by functional group modifications to introduce the hydrochloride salt. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving overall yields. These advancements not only streamline production but also align with global efforts toward green chemistry principles.

Future directions for research on 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride (CAS No. 1375909-46-8) include exploring its mechanism of action at a molecular level and identifying any off-target effects that might arise from its complex structure. Investigating its interactions with cellular components such as DNA or RNA could provide insights into how it exerts its therapeutic effects or contributes to potential toxicity profiles. Additionally, exploring combination therapies where this compound is paired with other drugs could uncover synergistic benefits that enhance treatment outcomes.

The regulatory landscape for novel pharmaceutical compounds like 6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride is stringent but well-defined, ensuring that only safe and effective drugs reach patients。 Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new therapeutics。 The hydrochloride salt form has been designed with these requirements in mind, ensuring compliance with Good Manufacturing Practices (GMP) throughout production processes。 As more data becomes available from ongoing clinical trials, regulatory submissions will be prepared to support potential market entry for this promising compound.

In conclusion,6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazine-1,3-dione;hydrochloride (CAS No. 1375909-46-8) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features contribute to diverse biological activities, making it a valuable tool for drug discovery efforts targeting various diseases。 The hydrochloride salt form enhances solubility and bioavailability, improving prospects for clinical translation。 With continued research into its mechanism of action pharmacokinetic propertiesand potential therapeutic applications，this compound holds promise as a next-generation therapeutic agent.